2-(4-chlorophenoxy)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}acetamide

• IUPAC Name: 2-(4-chlorophenoxy)-N-[[4-(4-methoxyphenyl)oxan-4-yl]methyl]acetamide
• InChI: InChI=1S/C21H24ClNO4/c1-25-18-6-2-16(3-7-18)21(10-12-26-13-11-21)15-23-20(24)14-27-19-8-4-17(22)5-9-19/h2-9H,10-15H2,1H3,(H,23,24)
• InChI Key: MNIFTLORHJTQSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2(CCOCC2)CNC(=O)COC3=CC=C(C=C3)Cl
• Molecular Formula: C21H24ClNO4
• Molecular Weight: 389.9 g/mol

Description

The compound seems to be a complex organic molecule. It appears to have a chlorophenoxy group, a methoxyphenyl group, and an acetamide group. It’s likely used in the field of organic chemistry, possibly as an intermediate in the synthesis of other compounds.

Scientific Research Applications

Organic Radical Materials

. Researchers have explored its potential use in organic electronics, spintronics, and molecular magnets.

Fungicide and Pesticide

2-(4-chlorophenoxy)-N-{[4-(4-methoxyphenyl)oxan-4-yl]methyl}acetamide: is a key component of the fungicide difenoconazole . . Its mode of action involves inhibiting ergosterol biosynthesis in fungal cell membranes.

Extended Flavonoid Derivatives

This compound belongs to the class of extended flavonoids , characterized by fused rings on the phenyl-substituted benzopyran framework. These derivatives exhibit antioxidant, anti-inflammatory, and anticancer properties. .

Mechanism of Action

The mechanism of action of this compound is not clear. It’s possible that it could be used as an intermediate in the synthesis of other compounds, but without more specific information, it’s difficult to say.

Safety and Hazards

The safety and hazards associated with this compound are not available. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions of this compound are not clear. It’s possible that it could be used in the synthesis of new compounds or in the development of new chemical processes.